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Cat. No.: B084804 Get Quote

Introduction

Lithium dichromate (Li₂Cr₂O₇) is a powerful oxidizing agent that plays a significant role in the

manufacturing of various inorganic pigments and as a mordant in the dyeing industry. Its utility

stems from the hexavalent chromium (Cr⁶⁺) it contains, which is a key component in the

formation of vibrant and durable colors. These application notes provide an overview of the

function of lithium dichromate in these processes, with a focus on its role in the synthesis of

chrome-based pigments and its application in textile dyeing.

Application 1: Synthesis of Inorganic Pigments
Lithium dichromate serves as a crucial precursor in the production of a range of chromium-

based pigments, prized for their intense color and stability. The primary applications are in the

synthesis of chrome yellow and chromium oxide green.

Chrome Yellow (Lead(II) Chromate, PbCrO₄): In the synthesis of chrome yellow, a bright and

opaque pigment, lithium dichromate acts as the source of chromate ions (CrO₄²⁻). The

process typically involves a precipitation reaction where a soluble lead(II) salt is reacted with

a solution of lithium dichromate. The resulting lead(II) chromate is a stable, bright yellow

precipitate. The exact shade of the pigment can be manipulated by adjusting the reaction

conditions.

Chromium Oxide Green (Cr₂O₃): For the production of chromium oxide green, a highly stable

and lightfast pigment, lithium dichromate is used as the chromium source in a high-
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temperature calcination process. In this method, the dichromate is heated with a reducing

agent, such as sulfur or a carbonaceous material, which reduces the hexavalent chromium

to the more stable trivalent state (Cr³⁺), forming the green chromium(III) oxide.[1][2] This

pigment is valued for its exceptional durability and resistance to heat, light, and chemical

attack.

Application 2: Mordant in Textile Dyeing
In the textile industry, lithium dichromate, similar to other dichromates, can be employed as a

mordant. A mordant is a substance used to fix a dye to the fibers of a textile, enhancing the

color's fastness to washing and light.

The dichromate mordanting process involves treating the textile fibers (commonly wool) with a

solution of lithium dichromate.[3] The dichromate ions bind to the fibers, and upon

subsequent dyeing, form an insoluble complex with the dye molecules. This complex is trapped

within the fiber structure, leading to a more permanent and vibrant coloration. The oxidizing

nature of the dichromate can also influence the final color of the dye. It is important to note that

due to the toxicity of hexavalent chromium, the use of dichromate mordants is subject to strict

environmental and safety regulations.

Experimental Protocols
Protocol 1: Synthesis of Chrome Yellow Pigment
(Lead(II) Chromate)
This protocol describes the laboratory-scale synthesis of chrome yellow pigment using a

precipitation reaction. Note: This protocol is adapted from methods using sodium or potassium

dichromate, as the reactivity is analogous.

Materials:

Lead(II) nitrate (Pb(NO₃)₂)

Lithium dichromate (Li₂Cr₂O₇)

Distilled water
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Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Procedure:

Prepare Reactant Solutions:

Prepare a 0.5 M solution of lead(II) nitrate by dissolving the appropriate amount in distilled

water.

Prepare a 0.5 M solution of lithium dichromate by dissolving the appropriate amount in

distilled water.

Precipitation:

In a clean beaker, add a measured volume of the lead(II) nitrate solution.

While stirring continuously, slowly add an equimolar amount of the lithium dichromate
solution to the lead(II) nitrate solution.[4]

A bright yellow precipitate of lead(II) chromate will form immediately.

Continue stirring for 10-15 minutes to ensure complete reaction.

Isolation and Washing:

Allow the precipitate to settle.

Separate the precipitate from the supernatant by filtration using a Büchner funnel.

Wash the precipitate with several portions of distilled water to remove any soluble

impurities.

Drying:
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Carefully transfer the filtered pigment to a watch glass or drying dish.

Dry the pigment in an oven at 100-110°C until a constant weight is achieved.

Characterization:

The resulting dry powder is chrome yellow pigment. Its properties, such as particle size

and color, can be further analyzed.

Protocol 2: Synthesis of Chromium Oxide Green
Pigment
This protocol outlines the synthesis of chromium oxide green via thermal decomposition. Note:

This protocol is based on methods using other alkali metal dichromates.

Materials:

Lithium dichromate (Li₂Cr₂O₇)

Sulfur (S) powder (as a reducing agent)

Crucible

Muffle furnace

Mortar and pestle

Beakers for washing

Procedure:

Mixing of Reactants:

Thoroughly mix lithium dichromate and sulfur powder in a 2:1 molar ratio in a mortar and

pestle.

Calcination:

Place the mixture in a ceramic crucible.
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Heat the crucible in a muffle furnace to 800-900°C for 1-2 hours.[1] Ensure adequate

ventilation as sulfur dioxide gas will be evolved.

The reaction will result in the formation of a dark green solid.

Cooling and Grinding:

Allow the crucible to cool to room temperature.

Grind the resulting solid mass into a fine powder using a mortar and pestle.

Washing and Purification:

Wash the crude pigment with hot water to remove any unreacted starting materials and

soluble byproducts.

Filter the green pigment and wash it again with distilled water until the filtrate is colorless.

Drying:

Dry the purified pigment in an oven at 110-120°C.

Characterization:

The final product is chromium oxide green pigment.

Protocol 3: Mordant Dyeing of Wool with a Natural Dye
This protocol describes the process of mordanting wool fibers with a dichromate and

subsequent dyeing with a natural dye. Note: Potassium dichromate is commonly cited and its

procedure is adapted here for lithium dichromate.

Materials:

Wool yarn or fabric

Lithium dichromate (Li₂Cr₂O₇)

Natural dye source (e.g., onion skins, marigold flowers)
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Large stainless steel or enamel pot (for mordanting and dyeing)

Stirring rod

Heat source

Procedure:

Preparation of Wool:

Thoroughly wash the wool to remove any impurities or oils.

Mordanting:

Prepare a mordant bath by dissolving lithium dichromate in water. A typical concentration

is around 2-4% of the weight of the fiber (WOF).

Immerse the wet wool in the mordant bath.

Slowly heat the bath to a simmer (around 80-90°C) and maintain this temperature for

about one hour, stirring gently to ensure even mordanting.[3]

Allow the wool to cool in the mordant bath.

Remove the wool and rinse it thoroughly with water.

Dye Bath Preparation:

Prepare a dye bath by simmering the natural dye material in water for about an hour to

extract the color.

Strain the dye bath to remove the solid plant material.

Dyeing:

Immerse the mordanted and rinsed wool into the dye bath.

Slowly heat the dye bath to a simmer and maintain the temperature for at least one hour,

or until the desired color is achieved.
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Allow the wool to cool in the dye bath.

Rinsing and Drying:

Remove the dyed wool and rinse it with water until the water runs clear.

Gently squeeze out excess water and hang the wool to dry away from direct sunlight.

Data Presentation
Table 1: Typical Properties of Chrome Yellow Pigment

Property Value Reference

Chemical Formula PbCrO₄ [5]

Pigment Index PY 34 [6]

Color Bright Yellow [5]

Lightfastness
Moderately good, can darken

over time
[6][7]

Oil Absorption Low [6]

Drying Rate in Oil Fast [6]

Table 2: Typical Properties of Chromium Oxide Green
Pigment
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Property Value Reference

Chemical Formula Cr₂O₃ [8]

Pigment Index PG 17 [9]

Color Olive Green [8]

Average Particle Size
70-80 nm (synthesis

dependent)
[8]

CIELAB L 45-55 [8]

CIELAB a -15 to -25 [8]

CIELAB b* 10-20 [8]

Purity >99% [9]

Table 3: Effect of Mordant on Lightfastness of Yellow
Natural Dyes on Wool

Mordant
Lightfastness Rating
(General Trend)

Reference

Alum Lower [10]

Chrome (Dichromate) Higher [10]

Copper Higher [10]

Iron Higher [10]

Tin Lower [10]
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Lead(II) Nitrate Solution

Pb(NO₃)₂(aq)

Mixing and Precipitation

Lithium Dichromate Solution
Li₂Cr₂O₇(aq)

Lead(II) Chromate Precipitate
PbCrO₄(s)Forms
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LiNO₃(aq)
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Caption: Synthesis of Chrome Yellow Pigment.
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Start: Reactants

Mix Lithium Dichromate
and Sulfur

High-Temperature Calcination
(800-900°C)

Cool and Grind

Wash with Hot Water

Dry the Pigment

End: Chromium Oxide Green
(Cr₂O₃)

Click to download full resolution via product page

Caption: Workflow for Chromium Oxide Green Synthesis.
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1. Prepare Wool
(Wash)

2. Mordant with
Lithium Dichromate Solution

4. Dye the Mordanted Wool

3. Prepare Natural Dye Bath

5. Rinse and Dry

Dyed Wool

Click to download full resolution via product page

Caption: Textile Dyeing Process with Dichromate Mordant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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